
A Technical Guide to L-Threonine-15N: Suppliers
and Isotopic Purity Standards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Threonine-15N

Cat. No.: B1632124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of L-Threonine-15N, a

stable isotope-labeled amino acid crucial for a wide range of research applications. This

document outlines reputable suppliers, details isotopic and chemical purity standards, and

presents methodologies for verifying these parameters. The information herein is intended to

assist researchers, scientists, and drug development professionals in sourcing high-quality L-
Threonine-15N and employing it effectively in their studies.

Sourcing High-Purity L-Threonine-15N: A Supplier
Overview
The selection of a reliable supplier is paramount to ensure the quality and consistency of L-
Threonine-15N for research purposes. Several reputable chemical and isotope labeling

companies specialize in providing high-purity stable isotope-labeled compounds. Below is a

summary of key suppliers and their typical product specifications.
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Supplier
Typical Isotopic
Purity (atom %
15N)

Typical Chemical
Purity

Notes

Sigma-Aldrich (Merck) ≥98% ≥98% (CP)

Offers L-Threonine-

15N suitable for bio

NMR and other

research applications.

Certificates of

Analysis are readily

available for specific

lots.

Cambridge Isotope

Laboratories, Inc.

(CIL)

≥98%[1] ≥98%

A leading

manufacturer of stable

isotopes and stable

isotope-labeled

compounds, offering

L-Threonine-15N for

various research

needs including

biomolecular NMR,

metabolism, and

proteomics.[2]

MedchemExpress Inquire for specific lots Inquire for specific lots

Provides L-Threonine-

15N for research use,

highlighting its

application as a tracer

or internal standard in

NMR, GC-MS, or LC-

MS.

Cenmed ≥98% Inquire for specific lots

A supplier of various

laboratory and clinical

supplies, offering L-

Threonine-15N with

specified isotopic

purity.
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Alfa Chemistry Inquire for specific lots Inquire for specific lots

Supplies L-Threonine-

15N for analytical and

research purposes.

ChemPep High Purity High Purity

Specializes in stable

isotope-labeled amino

acids for mass

spectrometry, NMR

analysis, and

metabolic labeling.

BOC Sciences ≥95% (up to 99%) ≥95%

Offers custom

synthesis of stable

isotope-labeled amino

acids with varying

enrichment levels to

meet specific research

requirements.

Understanding Isotopic and Chemical Purity
Standards
For research-grade stable isotope-labeled compounds like L-Threonine-15N, there are no

universally mandated isotopic purity standards from pharmacopeias such as the United States

Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.). Instead, the standards are

primarily defined by the suppliers and are driven by the specific requirements of the intended

application.

Isotopic Purity (Isotopic Enrichment): This critical parameter indicates the percentage of

molecules in which the nitrogen atom is the 15N isotope. For most research applications, an

isotopic purity of ≥98 atom % 15N is common and generally sufficient. This high level of

enrichment is crucial for obtaining clear and unambiguous results in techniques like NMR

spectroscopy and mass spectrometry, minimizing interference from the naturally abundant 14N

isotope.
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Chemical Purity: This refers to the percentage of the compound that is in the desired chemical

form (L-Threonine), free from other chemical impurities. A high chemical purity, typically ≥98%,

is essential to avoid confounding results from contaminants.

A Certificate of Analysis (CoA) provided by the supplier is a crucial document that details the

specific isotopic and chemical purity of a particular batch of L-Threonine-15N. Researchers

should always request and carefully review the CoA before using the compound in their

experiments.

Experimental Protocols for Purity Determination
The isotopic and chemical purity of L-Threonine-15N are primarily determined using two

powerful analytical techniques: Mass Spectrometry and Nuclear Magnetic Resonance (NMR)

Spectroscopy.

Isotopic Purity Determination by Mass Spectrometry
Mass spectrometry (MS) is a highly sensitive technique for determining the isotopic enrichment

of a labeled compound by measuring the mass-to-charge ratio of its ions.

Methodology:

Sample Preparation and Derivatization: To improve volatility and ionization efficiency for gas

chromatography-mass spectrometry (GC-MS), L-Threonine-15N is often derivatized. A

common method involves the formation of N-acetyl-n-propyl (NAP) esters or tert-

butyldimethylsilyl (TBDMS) derivatives.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) or an

isotope ratio mass spectrometer (IRMS) is typically used.

Analysis:

The derivatized sample is injected into the GC, where it is vaporized and separated from

other components.

The separated compound enters the mass spectrometer, where it is ionized.

The mass analyzer separates the ions based on their mass-to-charge ratio.
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The detector measures the abundance of the ions corresponding to L-Threonine-15N and

any remaining L-Threonine-14N.

Data Interpretation: The isotopic enrichment is calculated from the relative intensities of the

mass peaks corresponding to the labeled and unlabeled molecules.

Isotopic and Chemical Purity Determination by NMR
Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a non-destructive technique that can

provide detailed information about the structure and isotopic composition of a molecule.

Methodology:

Sample Preparation: A small amount of the L-Threonine-15N sample is dissolved in a

suitable deuterated solvent (e.g., D₂O).

Instrumentation: A high-field NMR spectrometer is used.

Analysis:

A proton (¹H) NMR spectrum is first acquired to confirm the chemical identity and purity of

the L-Threonine. The presence of unexpected signals may indicate chemical impurities.

A nitrogen-15 (¹⁵N) NMR spectrum is then acquired. Due to the high enrichment, a strong

signal will be observed for the 15N nucleus. The chemical shift of this signal can confirm

the presence of the nitrogen in the expected chemical environment of the amino acid.

Heteronuclear Single Quantum Coherence (HSQC) or Heteronuclear Multiple Bond

Correlation (HMBC) experiments can be performed to correlate the ¹⁵N nucleus with

adjacent protons, further confirming the structure and the position of the label.

Data Interpretation: The presence of a single, sharp signal in the ¹⁵N NMR spectrum at the

expected chemical shift confirms high isotopic purity. The ¹H NMR spectrum provides

information on the chemical purity.

Visualizing Key Processes
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To further aid in the understanding of the quality control process and the application of L-
Threonine-15N, the following diagrams are provided.
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Mass Spectrometry
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Click to download full resolution via product page

Quality Control Workflow for L-Threonine-15N.
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Simplified Metabolic Labeling and Analysis Pathway.

Conclusion
The successful application of L-Threonine-15N in research and drug development hinges on

the procurement of high-quality material and the rigorous verification of its isotopic and

chemical purity. By partnering with reputable suppliers and employing robust analytical

techniques such as mass spectrometry and NMR spectroscopy, researchers can ensure the

integrity of their experiments and the reliability of their data. This guide provides a foundational

understanding to aid in the confident selection and utilization of L-Threonine-15N for advanced

scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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